Cas no 527674-28-8 (HEXAHYDRO-2-(4-PYRIDINYLMETHYL)-1H-AZEPINE)

• Product Name: HEXAHYDRO-2-(4-PYRIDINYLMETHYL)-1H-AZEPINE
• CAS No: 527674-28-8
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 937436
• PubChem ID: 3901364
• Update Time: 2025-04-19

HEXAHYDRO-2-(4-PYRIDINYLMETHYL)-1H-AZEPINE Chemical and Physical Properties

Names and Identifiers

• HEXAHYDRO-2-(4-PYRIDINYLMETHYL)-1H-AZEPINE
• 2-(pyridin-4-ylmethyl)azepane
• DB-326455
• 527674-28-8
• DTXSID70397853
• 2-[(Pyridin-4-yl)methyl]azepane
• AKOS006295449

• Inchi： 1S/C12H18N2/c1-2-4-12(14-7-3-1)10-11-5-8-13-9-6-11/h5-6,8-9,12,14H,1-4,7,10H2
• InChI Key： USHSMBXSRJAUMD-UHFFFAOYSA-N
• SMILES： N1CCCCCC1CC1C=CN=CC=1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.9Ų